Cas no 34848-25-4 (4,4,4-trifluoro-1-(3-nitrophenyl)-3-(trifluoromethyl)butane-1,3-diol)

• Product Name: 4,4,4-trifluoro-1-(3-nitrophenyl)-3-(trifluoromethyl)butane-1,3-diol
• CAS No: 34848-25-4
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 919597
• PubChem ID: 36955
• Update Time: 2025-04-19

4,4,4-trifluoro-1-(3-nitrophenyl)-3-(trifluoromethyl)butane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(3-nitrophenyl)-3-(trifluoromethyl)butane-1,3-diol
• 1-(m-Nitrophenyl)-4,4,4-trifluor-3-trifluormethyl-1,3-butandiol
• 1-(m-Nitrophenyl)-4,4,4-trifluoro-3-trifluoromethyl-1,3-butanediol
• 1,3-BUTANEDIOL, 1-(m-NITROPHENYL)-4,4,4-TRIFLUORO-3-TRIFLUOROMETHYL-
• AC1L1WPI
• BRN 2012266
• LS-45847
• NSC162144
• NSC-162144
• 34848-25-4
• Benzyl alcohol, m-nitro-alpha-(2-hydroxy-3,3,3-trifluoro-2-trifluoromethylpropyl)-
• NSC 162144

• Inchi： 1S/C11H9F6NO4/c12-10(13,14)9(20,11(15,16)17)5-8(19)6-2-1-3-7(4-6)18(21)22/h1-4,8,19-20H,5H2
• InChI Key： FJTBLBJDWDDWKA-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC(C1C=CC=C(C=1)[N+](=O)[O-])O)O)(F)F

Computed Properties

• Exact Mass: 333.04357
• Monoisotopic Mass: 333.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.57
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.479
• PSA: 83.6
• LogP: 3.39720